Cas no 1804893-32-0 (Methyl 2-cyano-3,5-diethylphenylacetate)
Methyl 2-cyano-3,5-diethylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-3,5-diethylphenylacetate
-
- Inchi: 1S/C14H17NO2/c1-4-10-6-11(5-2)13(9-15)12(7-10)8-14(16)17-3/h6-7H,4-5,8H2,1-3H3
- InChI Key: CECNILQKBJHDKV-UHFFFAOYSA-N
- SMILES: O(C)C(CC1=CC(CC)=CC(CC)=C1C#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 305
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Methyl 2-cyano-3,5-diethylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001175-250mg |
Methyl 2-cyano-3,5-diethylphenylacetate |
1804893-32-0 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010001175-500mg |
Methyl 2-cyano-3,5-diethylphenylacetate |
1804893-32-0 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010001175-1g |
Methyl 2-cyano-3,5-diethylphenylacetate |
1804893-32-0 | 97% | 1g |
1,445.30 USD | 2021-07-06 |
Methyl 2-cyano-3,5-diethylphenylacetate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Methyl 2-cyano-3,5-diethylphenylacetate
Methyl 2-cyano-3,5-diethylphenylacetate (CAS No. 1804893-32-0): A Comprehensive Overview in Modern Chemical Research
Methyl 2-cyano-3,5-diethylphenylacetate (CAS No. 1804893-32-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising potential in various applications, particularly in the development of novel therapeutic agents and biochemical probes. The detailed exploration of its chemical properties, synthesis methodologies, and emerging applications in contemporary research provides a comprehensive understanding of its significance.
The molecular structure of Methyl 2-cyano-3,5-diethylphenylacetate consists of a phenyl ring substituted with cyano and diethyl groups at the 2nd and 3rd, as well as 5th positions, respectively. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of the cyano group enhances the compound's reactivity, facilitating various synthetic transformations that are crucial for drug discovery processes.
In recent years, the interest in Methyl 2-cyano-3,5-diethylphenylacetate has been fueled by its potential role in addressing complex biological targets. Researchers have been exploring its efficacy as an intermediate in the synthesis of pharmacologically active molecules. For instance, studies have demonstrated its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. The compound's ability to interact with specific biological receptors has opened new avenues for creating innovative treatments for chronic diseases.
The synthesis of Methyl 2-cyano-3,5-diethylphenylacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methodologies align with the current trends in synthetic organic chemistry, emphasizing atom economy and minimal environmental impact.
One of the most compelling aspects of studying Methyl 2-cyano-3,5-diethylphenylacetate is its role in medicinal chemistry research. The compound's structural motif has been incorporated into various lead compounds that exhibit desirable pharmacological properties. For example, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurological disorders. The ability to fine-tune its chemical structure allows researchers to optimize potency and selectivity, making it an invaluable asset in drug development pipelines.
The analytical characterization of Methyl 2-cyano-3,5-diethylphenylacetate (CAS No. 1804893-32-0) is another critical area of focus. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These tools provide detailed insights into the compound's molecular structure and interactions with other molecules, which are essential for understanding its biological activity.
The emerging applications of Methyl 2-cyano-3,5-diethylphenylacetate extend beyond pharmaceuticals into the realm of agrochemicals and material science. Its unique chemical properties make it a suitable candidate for developing novel pesticides and specialty chemicals that offer enhanced performance and environmental sustainability. Additionally, researchers are investigating its potential use in creating advanced materials with tailored functionalities.
In conclusion, Methyl 2-cyano-3,5-diethylphenylacetate represents a significant advancement in chemical research with diverse applications across multiple industries. Its structural complexity and reactivity profile make it a valuable intermediate for synthesizing biologically active compounds. As our understanding of its properties continues to evolve, so too will its role in addressing global challenges in health and sustainability.
1804893-32-0 (Methyl 2-cyano-3,5-diethylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)